Cas no 1075178-37-8 (3-(3-bromo-2-fluorophenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-bromo-2-fluorophenyl)-3-hydroxypropanenitrile
• CAS No: 1075178-37-8
• MF: C₉H₇BrFNO
• MW: 244.060384988785
• CID: 6065785
• PubChem ID: 66743223
• Update Time: 2025-05-24

3-(3-bromo-2-fluorophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-fluorophenyl)-3-hydroxypropanenitrile
• 3-Bromo-2-fluoro-β-hydroxybenzenepropanenitrile
• 1075178-37-8
• LOYNWIBBTFRDQK-UHFFFAOYSA-N
• SCHEMBL611730
• EN300-1905059

• Inchi： 1S/C9H7BrFNO/c10-7-3-1-2-6(9(7)11)8(13)4-5-12/h1-3,8,13H,4H2
• InChI Key： LOYNWIBBTFRDQK-UHFFFAOYSA-N
• SMILES： C1(C(O)CC#N)=CC=CC(Br)=C1F

Computed Properties

• Exact Mass: 242.96950g/mol
• Monoisotopic Mass: 242.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.618±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 392.0±37.0 °C(Predicted)
• pka: 12.45±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3-bromo-2-fluorophenyl)-3-hydroxypropanenitrile

3-(3-Bromo-2-Fluorophenyl)-3-Hydroxypropanenitrile: A Comprehensive Overview

3-(3-Bromo-2-Fluorophenyl)-3-Hydroxypropanenitrile (CAS No. 1075178-37-8) is a versatile organic compound with a unique combination of functional groups, making it a valuable intermediate in various chemical synthesis processes. This compound is characterized by its bromine and fluorine substituents on the aromatic ring, along with a hydroxyl and nitrile group attached to the propane backbone. The presence of these groups imparts distinctive chemical properties, enabling its use in a wide range of applications.

The structure of 3-(3-Bromo-2-Fluorophenyl)-3-Hydroxypropanenitrile can be analyzed in detail. The aromatic ring contains bromine at the 3-position and fluorine at the 2-position, which introduces electron-withdrawing effects due to the electronegativity of these halogens. This arrangement not only stabilizes the aromatic system but also enhances the reactivity of the compound in certain chemical reactions. The hydroxyl group (-OH) and nitrile group (-CN) are located on the propane chain, which serves as a bridge between the aromatic ring and these functional groups. The hydroxyl group can participate in hydrogen bonding, while the nitrile group can undergo various nucleophilic or electrophilic substitutions, depending on the reaction conditions.

Recent studies have highlighted the potential of 3-(3-Bromo-2-Fluorophenyl)-3-Hydroxypropanenitrile in drug discovery and development. Its unique structure allows for the creation of bioactive molecules with specific pharmacological properties. For instance, researchers have explored its role as a precursor for synthesizing compounds with anti-inflammatory, antiviral, and anticancer activities. The bromine and fluorine substituents on the aromatic ring contribute to the compound's lipophilicity, which is crucial for drug absorption and bioavailability.

In terms of synthesis, 3-(3-Bromo-2-Fluorophenyl)-3-Hydroxypropanenitrile can be prepared through a variety of methods, including nucleophilic aromatic substitution, coupling reactions, and oxidation processes. One common approach involves the substitution of a suitable leaving group on an aromatic ring with a hydroxynitrile-containing substituent. This process often requires precise control over reaction conditions to ensure high yields and product purity.

The application of 3-(3-Bromo-2-Fluorophenyl)-3-Hydroxypropanenitrile extends beyond pharmaceuticals. It has been utilized in materials science for the development of advanced polymers and coatings. The nitrile group can undergo polymerization under specific conditions, leading to materials with enhanced mechanical properties and thermal stability. Additionally, its ability to form hydrogen bonds makes it suitable for applications in adhesives and sealants.

Recent advancements in green chemistry have also influenced the synthesis and application of 3-(3-Bromo-2-Fluorophenyl)-3-Hydroxypropanenitrile. Researchers are increasingly focusing on environmentally friendly methods to produce this compound, such as using biodegradable catalysts or reducing energy consumption during synthesis. These efforts align with global sustainability goals while maintaining the high quality and performance standards required for industrial applications.

In conclusion, CAS No. 1075178-37-8, or 3-(3-Bromo-2-Fluorophenyl)-3-Hydroxypropanenitrile, is a multifaceted compound with significant potential across various fields. Its unique structure enables diverse chemical reactivity, making it an essential building block in modern organic synthesis. As research continues to uncover new applications and improve synthesis methods, this compound will likely play an even more prominent role in advancing scientific and industrial endeavors.